Cas no 350996-96-2 (Methyl 2-amino-5-{(4-methoxyphenyl)amino-carbonyl}-4-methylthiophene-3-carboxylate)

• Product Name: Methyl 2-amino-5-{(4-methoxyphenyl)amino-carbonyl}-4-methylthiophene-3-carboxylate
• CAS No: 350996-96-2
• MF: C₁₅H₁₆N₂O₄S
• MW: 320.363542556763
• MDL: MFCD01993619
• CID: 1067080
• PubChem ID: 2756467
• Update Time: 2025-05-19

Methyl 2-amino-5-{(4-methoxyphenyl)amino-carbonyl}-4-methylthiophene-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-amino-5-{[(4-methoxyphenyl)amino]-carbonyl}-4-methylthiophene-3-carboxylate
• methyl 2-amino-5-[(4-methoxyphenyl)carbamoyl]-4-methylthiophene-3-carboxylate
• 2-amino-5-(4-methoxy-phenylcarbamoyl)-4-methyl-thiophene-3-carboxylic acid methyl ester
• AC1MBTN2
• ALBB-001633
• CBMicro_046461
• CTK7A4655
• methyl 2-amino-5-{[(4-methoxyphenyl)amino]carbonyl}-4-methylthiophene-3-carboxylate
• MolPort-000-151-121
• VS-05519
• BBL016735
• methyl 2-amino-5-([(4-methoxyphenyl)amino]-carbonyl)-4-methylthiophene-3-carboxylate
• Methyl 2-amino-5-((4-methoxyphenyl)carbamoyl)-4-methylthiophene-3-carboxylate
• Methyl 2-amino-5-([(4-methoxyphenyl)amino]carbonyl)-4-methylthiophene-3-carboxylate
• DTXSID40373381
• AKOS003270570
• NSC731247
• STK432013
• SCHEMBL25106698
• 350996-96-2
• 2-Amino-5-(4-methoxyphenylcarbamoyl)-4-methyl thiophene-3-carboxylic acid methyl ester
• NSC 731247
• MFCD01993619
• Methyl2-amino-5-((4-methoxyphenyl)carbamoyl)-4-methylthiophene-3-carboxylate
• 2-amino-5-(4-methoxyphenylcarbamoyl)-4-methylthiophene-3-carboxylic acid methyl ester
• NSC-731247
• BIM-0046568.P001
• Methyl 2-amino-5-{(4-methoxyphenyl)amino-carbonyl}-4-methylthiophene-3-carboxylate

• MDL： MFCD01993619
• Inchi： 1S/C15H16N2O4S/c1-8-11(15(19)21-3)13(16)22-12(8)14(18)17-9-4-6-10(20-2)7-5-9/h4-7H,16H2,1-3H3,(H,17,18)
• InChI Key： DDSJZHGBTOXMHU-UHFFFAOYSA-N
• SMILES： S1C(=C(C(=O)OC)C(C)=C1C(NC1C=CC(=CC=1)OC)=O)N

Computed Properties

• Exact Mass: 320.08318
• Monoisotopic Mass: 320.08307817g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 6
• Complexity: 412
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 119Ų

Experimental Properties

• PSA: 90.65

Methyl 2-amino-5-{(4-methoxyphenyl)amino-carbonyl}-4-methylthiophene-3-carboxylate Security Information

• Hazardous Material Identification：
• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Aromatic anilides

Additional information on Methyl 2-amino-5-{(4-methoxyphenyl)amino-carbonyl}-4-methylthiophene-3-carboxylate

Compound CAS No 350996-96-2: Methyl 2-amino-5-{(4-methoxyphenyl)amino-carbonyl}-4-methylthiophene-3-carboxylate

The compound with CAS No 350996-96-2, known as Methyl 2-amino-5-{(4-methoxyphenyl)amino-carbonyl}-4-methylthiophene-3-carboxylate, is a highly specialized organic compound with significant potential in various scientific and industrial applications. This compound belongs to the class of methyl esters and features a thiophene ring system, which is a five-membered heterocyclic aromatic compound. The presence of the amino and methoxy groups introduces unique electronic properties, making it a subject of interest in both academic research and industrial development.

Recent studies have highlighted the importance of Methyl 2-amino-5-{(4-methoxyphenyl)amino-carbonyl}-4-methylthiophene-3-carboxylate in the field of drug discovery. Its structure, characterized by the thiophene ring, amino groups, and methoxy substituents, provides a platform for exploring its pharmacological properties. Researchers have reported that this compound exhibits promising anti-inflammatory and antioxidant activities, which could be harnessed for developing novel therapeutic agents. The methoxy group, in particular, plays a crucial role in modulating the compound's bioavailability and stability, making it a valuable candidate for further preclinical studies.

In addition to its pharmaceutical applications, Methyl 2-amino-5-{(4-methoxyphenyl)amino-carbonyl}-4-methylthiophene-3-carboxylate has also gained attention in materials science. The thiophene moiety is known for its conjugated π-system, which contributes to its electronic properties. Recent advancements in organic electronics have explored the use of such compounds in designing advanced materials for flexible electronics and optoelectronic devices. The methyl ester group enhances solubility, making it easier to process into thin films or other forms suitable for device integration.

The synthesis of Methyl 2-amino-5-{(4-methoxyphenyl)amino-carbonyl}-4-methylthiophene-3-carboxylate involves a multi-step reaction sequence that requires precise control over reaction conditions. Key steps include the formation of the thiophene ring through cyclization reactions and subsequent functionalization to introduce the amino and methoxy groups. Researchers have optimized these steps to achieve high yields and purity, ensuring that the compound meets the stringent requirements of modern analytical techniques.

From an environmental perspective, understanding the fate and transport of Methyl 2-amino-5-{(4-methoxyphenyl)amino-carbonyl}-4-methylthiophene-3-carboxylate in natural systems is crucial. Studies have shown that this compound exhibits moderate biodegradability under aerobic conditions, which is favorable for its safe disposal. However, further research is needed to assess its potential impact on aquatic ecosystems and develop strategies for minimizing environmental risks associated with its production and use.

In conclusion, Methyl 2-amino-5-{(4-methoxyphenyl)amino-carbonyl}-4-methylthiophene-3-carboxylate (CAS No 350996-96-2) stands out as a versatile compound with diverse applications across multiple disciplines. Its unique chemical structure, combined with recent advancements in synthesis and characterization techniques, positions it as a valuable tool for addressing contemporary challenges in medicine, materials science, and environmental sustainability. Continued research into its properties will undoubtedly unlock new opportunities for leveraging this compound's potential in innovative ways.